6-(2,6-Dimethoxyphenyl)-3-(2-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C18H15FN4O2S
• Molecular Weight: 370.4 g/mol
• IUPAC Name: 6-(2,6-dimethoxyphenyl)-3-[(2-fluorophenyl)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C18H15FN4O2S/c1-24-13-8-5-9-14(25-2)16(13)17-22-23-15(20-21-18(23)26-17)10-11-6-3-4-7-12(11)19/h3-9H,10H2,1-2H3
• InChI Key: WKBIWXZVYXIIJU-UHFFFAOYSA-N
• SMILES: COC1=C(C(=CC=C1)OC)C2=NN3C(=NN=C3S2)CC4=CC=CC=C4F

Description

6-(2,6-Dimethoxyphenyl)-3-(2-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, also known as DMFDT, is a synthetic compound that belongs to the class of thiadiazoles. DMFDT has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of 6-(2,6-Dimethoxyphenyl)-3-(2-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, studies have suggested that 6-(2,6-Dimethoxyphenyl)-3-(2-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole exerts its pharmacological effects by modulating various signaling pathways in the body. 6-(2,6-Dimethoxyphenyl)-3-(2-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been found to inhibit the activity of certain enzymes and receptors, leading to the suppression of cell growth and inflammation. Additionally, 6-(2,6-Dimethoxyphenyl)-3-(2-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to activate certain transcription factors, leading to the upregulation of genes involved in apoptosis, neuroprotection, and glucose metabolism.
Biochemical and Physiological Effects:
6-(2,6-Dimethoxyphenyl)-3-(2-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been found to have various biochemical and physiological effects in the body. The compound has been shown to inhibit the activity of certain enzymes, including topoisomerase II, which is involved in DNA replication and repair. 6-(2,6-Dimethoxyphenyl)-3-(2-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has also been found to modulate the activity of various receptors, including GABA receptors, which are involved in neurotransmission. Furthermore, 6-(2,6-Dimethoxyphenyl)-3-(2-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to have antioxidant and anti-inflammatory effects, which may contribute to its neuroprotective and anti-cancer activities.

Advantages and Limitations for Lab Experiments

6-(2,6-Dimethoxyphenyl)-3-(2-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has several advantages for lab experiments. The compound is relatively easy to synthesize and can be produced in high yields with good purity. 6-(2,6-Dimethoxyphenyl)-3-(2-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has also been shown to have good stability under various conditions, making it suitable for long-term storage and transportation. However, 6-(2,6-Dimethoxyphenyl)-3-(2-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has some limitations for lab experiments. The compound is relatively insoluble in water, which may limit its use in certain assays. Additionally, 6-(2,6-Dimethoxyphenyl)-3-(2-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has not been extensively studied for its toxicity and safety profiles, which may limit its use in clinical trials.

Future Directions

There are several future directions for 6-(2,6-Dimethoxyphenyl)-3-(2-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole research. One potential direction is to further investigate the mechanism of action of 6-(2,6-Dimethoxyphenyl)-3-(2-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole and identify its molecular targets in the body. This may lead to the development of more potent and selective 6-(2,6-Dimethoxyphenyl)-3-(2-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole analogs with improved pharmacological profiles. Another potential direction is to explore the use of 6-(2,6-Dimethoxyphenyl)-3-(2-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in combination with other drugs for the treatment of various diseases. Finally, more studies are needed to evaluate the toxicity and safety profiles of 6-(2,6-Dimethoxyphenyl)-3-(2-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, which may pave the way for its use in clinical trials.

Synthesis Methods

The synthesis of 6-(2,6-Dimethoxyphenyl)-3-(2-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves a multi-step process that includes the reaction of 2,6-dimethoxyphenyl hydrazine with 2-fluorobenzaldehyde, followed by the reaction of the resulting product with thiosemicarbazide in the presence of acetic acid. The final step involves the reaction of the intermediate product with triethyl orthoformate in the presence of sulfuric acid. The synthesis method has been optimized to produce 6-(2,6-Dimethoxyphenyl)-3-(2-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in high yields with good purity.

Scientific Research Applications

6-(2,6-Dimethoxyphenyl)-3-(2-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential applications in the field of medicinal chemistry. The compound has shown promising results in the treatment of various diseases, including cancer, Alzheimer's disease, and diabetes. 6-(2,6-Dimethoxyphenyl)-3-(2-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been found to exhibit potent anti-cancer activity by inhibiting the growth of cancer cells and inducing apoptosis. Furthermore, 6-(2,6-Dimethoxyphenyl)-3-(2-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain. 6-(2,6-Dimethoxyphenyl)-3-(2-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has also been found to have anti-diabetic effects by regulating glucose metabolism and improving insulin sensitivity.